An n-type narrow-bandgap organoboron polymer with quinoidal character synthesized by direct arylation polymerization†

Journal of Materials Chemistry C Pub Date: 2021-10-06 DOI: 10.1039/D1TC03421A

Abstract

Narrow bandgap conjugated polymers have received great attention due to their wide applications in optoelectronic devices. Because of the synthetic difficulty, it is greatly challenging to develop n-type conjugated polymers with a narrow bandgap with quinoidal character. Herein, we report an n-type narrow-bandgap organoboron polymer with quinoidal character, PBN-TP. PBN-TP is designed with alternating units of BNBP (double B ← N bridged bipyridine) and quinoidal TP (thieno[3,4-b]pyrazine). Direct arylation polymerization of the di-bromo BNBP unit and the di-hydro TP unit affords the organoboron polymer with a high number-average molecular weight of 28.3 kDa. Compared with the control polymer with alternating units of BNBP and thiophene, PBN-T, the replacement of the thiophene unit with a quinoidal TP unit reduces the bond length alternation (BLA) of carbon–carbon bonds and planarized the polymer backbone of PBN-TP, leading to an enhanced contribution of the polymer quinoidal resonance structure. As a result, compared with PBN-T, PBN-TP shows a much reduced bandgap of 1.50 eV, which is among the lowest reported for n-type organoboron polymers based on BNBP. Moreover, due to the low LUMO energy level, PBN-TP could be readily n-doped and used as an n-type polymer thermoelectric material. This work provides a new n-type narrow bandgap conjugated polymer with quinoidal character.

Graphical abstract: An n-type narrow-bandgap organoboron polymer with quinoidal character synthesized by direct arylation polymerization
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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